Cas no 478245-65-7 (2-[(4-Methoxybenzyl)sulfanyl]-1-(6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-1-ethanone)

• Product Name: 2-[(4-Methoxybenzyl)sulfanyl]-1-(6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-1-ethanone
• CAS No: 478245-65-7
• MF: C₁₅H₁₅N₃O₂S₂
• MW: 333.428500413895
• CID: 6785922
• PubChem ID: 1488761
• Update Time: 2025-05-22

2-[(4-Methoxybenzyl)sulfanyl]-1-(6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methoxyphenyl)methylsulfanyl]-1-(6-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)ethanone
• 9M-526S
• 2-{[(4-methoxyphenyl)methyl]sulfanyl}-1-{6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl}ethanone
• 2-[(4-methoxybenzyl)sulfanyl]-1-(6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-1-ethanone
• 2-{[(4-methoxyphenyl)methyl]sulfanyl}-1-{6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl}ethan-1-one
• 478245-65-7
• AKOS005103846
• 2-[(4-Methoxybenzyl)sulfanyl]-1-(6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-1-ethanone

• Inchi： 1S/C15H15N3O2S2/c1-10-14(22-15-16-9-17-18(10)15)13(19)8-21-7-11-3-5-12(20-2)6-4-11/h3-6,9H,7-8H2,1-2H3
• InChI Key： JATQOCYUZKILAD-UHFFFAOYSA-N
• SMILES： S1C2=NC=NN2C(C)=C1C(CSCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 333.06056908g/mol
• Monoisotopic Mass: 333.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 110Ų

Additional information on 2-[(4-Methoxybenzyl)sulfanyl]-1-(6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-1-ethanone

Comprehensive Overview of 2-[(4-Methoxybenzyl)sulfanyl]-1-(6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-1-ethanone (CAS No. 478245-65-7)

The compound 2-[(4-Methoxybenzyl)sulfanyl]-1-(6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-1-ethanone (CAS No. 478245-65-7) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its complex nomenclature reflects its intricate architecture, combining a thiazolo[3,2-b][1,2,4]triazole core with a 4-methoxybenzylsulfanyl side chain. This hybrid structure positions it as a promising candidate for applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such specialized heterocycles. Researchers are increasingly leveraging machine learning algorithms to predict the bioactivity of derivatives of 478245-65-7, addressing common search queries like "heterocyclic compounds in medicinal chemistry" or "sulfur-containing drug candidates." The presence of both sulfur and nitrogen atoms in its framework enhances its potential for forming stable interactions with biological targets, a feature often explored in fragment-based drug design.

From a synthetic chemistry perspective, the [1,3]thiazolo[3,2-b][1,2,4]triazole scaffold is notable for its versatility. Laboratories focusing on green chemistry methodologies have investigated solvent-free or catalytic routes to synthesize analogs of this compound, aligning with the growing demand for sustainable chemical processes. The methoxybenzyl moiety further contributes to its lipophilicity, a critical parameter in ADME (Absorption, Distribution, Metabolism, Excretion) profiling—a frequent topic in pharmacokinetics optimization discussions.

In agrochemical applications, derivatives of 2-[(4-Methoxybenzyl)sulfanyl]-1-(6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-1-ethanone have been studied for their potential as plant growth regulators or pest control agents. The thioether linkage in its structure may confer resistance to enzymatic degradation, a property highly sought after in crop protection formulations. This aligns with current searches for "eco-friendly pesticide alternatives" and "biostimulant chemistry."

Analytical characterization of CAS No. 478245-65-7 typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which are standard tools for verifying the purity of such complex molecules. The compound’s UV-Vis absorption properties, attributed to its conjugated system, also make it relevant to photodynamic therapy research—a trending area in cancer treatment studies.

As the scientific community continues to explore multi-target-directed ligands, the structural hybridity of 478245-65-7 offers a template for designing novel therapeutic agents. Its triazole-thiazole fusion is particularly intriguing for addressing drug resistance challenges, a hot topic in infectious disease and oncology research. Future directions may include structure-activity relationship (SAR) studies to optimize its pharmacological profile.